Cas no 1289387-45-6 (2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride)

2-[[4-(Methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride is a piperidine-derived organic compound featuring a benzonitrile moiety and a methylamino substitution. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical research and synthetic applications. The compound’s structure, incorporating a piperidine ring with a flexible methylene linker, allows for potential interactions with biological targets, particularly in central nervous system (CNS) studies or receptor modulation. Its well-defined synthetic route and high purity make it a valuable intermediate for medicinal chemistry. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in preclinical development and structure-activity relationship (SAR) investigations.
2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride structure
1289387-45-6 structure
Product Name:2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride
CAS No:1289387-45-6
MF:C14H20ClN3
MW:265.781702041626
CID:2091006
PubChem ID:60137038
Update Time:2025-05-23

2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile
    • hydrochloride
    • 2-(4-methylamino-piperidin-1-ylmethyl)-benzonitrile hydrochloride
    • 1289387-45-6
    • G69949
    • AKOS015940302
    • 2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride
    • 2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrilehydrochloride
    • DB-239015
    • Benzonitrile, 2-[[4-(methylamino)-1-piperidinyl]methyl]-, hydrochloride (1:1)
    • 2-{[4-(METHYLAMINO)PIPERIDIN-1-YL]METHYL}BENZONITRILE HYDROCHLORIDE
    • 2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
    • Inchi: 1S/C14H19N3.ClH/c1-16-14-6-8-17(9-7-14)11-13-5-3-2-4-12(13)10-15;/h2-5,14,16H,6-9,11H2,1H3;1H
    • InChI Key: NBSIFGZVSCWCCH-UHFFFAOYSA-N
    • SMILES: Cl.N1(CC2C=CC=CC=2C#N)CCC(CC1)NC

Computed Properties

  • Exact Mass: 265.1345753g/mol
  • Monoisotopic Mass: 265.1345753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.1Ų

2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM301052-500mg
2-((4-(methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95%
500mg
$225 2021-08-18
Chemenu
CM301052-1g
2-((4-(methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95%+
1g
$342 2022-09-30
Alichem
A129004906-5g
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95%
5g
927.00 USD 2021-05-31
Aaron
AR000ZCQ-100mg
Benzonitrile, 2-[[4-(methylamino)-1-piperidinyl]methyl]-, hydrochloride (1:1)
1289387-45-6 95%
100mg
$81.00 2025-02-13
Aaron
AR000ZCQ-250mg
Benzonitrile, 2-[[4-(methylamino)-1-piperidinyl]methyl]-, hydrochloride (1:1)
1289387-45-6 95%
250mg
$125.00 2023-12-16
A2B Chem LLC
AA44718-100mg
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95%
100mg
$67.00 2024-04-20
A2B Chem LLC
AA44718-250mg
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95%
250mg
$112.00 2024-04-20
Crysdot LLC
CD11299518-1g
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 95+%
1g
$460 2024-06-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1805641-100mg
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 98%
100mg
¥554.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1805641-250mg
2-((4-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
1289387-45-6 98%
250mg
¥1176.00 2024-08-09

2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride Related Literature

Additional information on 2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride

Professional Introduction to 2-[[4-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride (CAS No. 1289387-45-6)

2-[[4-(methylamino)-piperidin-1-ylmethyl]benzonitrile;hydrochloride] (CAS No. 1289387-45-6) is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications, particularly in the domain of central nervous system (CNS) disorders and neurodegenerative diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in preclinical and clinical studies.

The molecular framework of this compound features a benzonitrile core substituted with a piperidine ring at the 4-position, which is further modified with a methylamino group. This structural motif is reminiscent of several pharmacologically active agents that have demonstrated efficacy in treating neurological conditions. The presence of the benzonitrile moiety not only contributes to the compound's overall stability but also serves as a key pharmacophore that interacts with specific biological targets. The hydrochloride salt form ensures better crystallinity and handling properties, which are crucial for formulation development.

In recent years, there has been a surge in research aimed at identifying novel compounds that can modulate neurotransmitter systems involved in CNS disorders. The methylamino substituent on the piperidine ring is particularly noteworthy, as it mimics the structure of natural amino acids and neurotransmitters, potentially allowing for targeted receptor interactions. Preliminary studies have suggested that this compound may exhibit properties similar to those of known antipsychotic and antidepressant agents, although further research is needed to fully elucidate its mechanism of action.

The benzonitrile group in the molecule is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity to biological targets. This feature makes it an attractive scaffold for drug design, particularly when aiming to develop compounds with enhanced binding affinity and selectivity. The hydrochloride form of the compound improves its pharmacokinetic profile by increasing water solubility, which is essential for effective drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These tools have been instrumental in identifying potential binding sites on enzymes and receptors relevant to CNS disorders. For instance, studies suggest that the piperidine moiety may interact with serotonin receptors, while the benzonitrile group could engage with dopamine receptors, both of which are pivotal in regulating mood and cognitive functions.

The development of novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's has been a major focus in pharmaceutical research. The unique structural features of 2-[[4-(methylamino)-piperidin-1-ylmethyl]benzonitrile;hydrochloride) make it a promising candidate for further exploration in this area. Its ability to modulate neurotransmitter systems without causing significant side effects is highly desirable. Additionally, its hydrochloride salt form ensures better bioavailability, which is crucial for achieving therapeutic efficacy.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments have shown that it can interact with various neurotransmitter receptors, including serotonin 5-HT2A and dopamine D2 receptors. These interactions are consistent with the therapeutic effects observed with existing medications used to treat CNS disorders. However, more comprehensive studies are needed to fully understand its pharmacological profile and potential side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the complex molecular framework efficiently. The hydrochloride salt form is typically obtained through an acid-base reaction between the free base form of the compound and hydrochloric acid, resulting in a stable crystalline solid.

The pharmaceutical industry has shown interest in developing novel compounds with improved efficacy and safety profiles for treating neurological disorders. 2-[[4-(methylamino)-piperidin-1-ylmethyl]benzonitrile;hydrochloride) stands out as a promising candidate due to its unique structural features and preliminary pharmacological activity. As research continues to uncover new insights into its mechanism of action, it may pave the way for innovative treatments targeting CNS disorders.

Future directions in research may include exploring derivative compounds based on this scaffold to optimize pharmacological properties further. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic potential before moving into human clinical trials. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this research from bench to bedside.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd